Cas no 1803871-27-3 (Methyl 3-chloro-4-(3-chloropropanoyl)benzoate)

• Product Name: Methyl 3-chloro-4-(3-chloropropanoyl)benzoate
• CAS No: 1803871-27-3
• MF: C₁₁H₁₀Cl₂O₃
• MW: 261.101301670074
• CID: 4950351
• Update Time: 2025-06-13

Methyl 3-chloro-4-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-(3-chloropropanoyl)benzoate

• Inchi： 1S/C11H10Cl2O3/c1-16-11(15)7-2-3-8(9(13)6-7)10(14)4-5-12/h2-3,6H,4-5H2,1H3
• InChI Key： IHLPAMNHXJTKKK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C=CC=1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-chloro-4-(3-chloropropanoyl)benzoate

Recent Advances in the Study of Methyl 3-chloro-4-(3-chloropropanoyl)benzoate (CAS: 1803871-27-3)

Methyl 3-chloro-4-(3-chloropropanoyl)benzoate (CAS: 1803871-27-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of biologically active molecules, particularly those targeting inflammatory and oncogenic pathways. This research brief consolidates the latest findings related to this compound, highlighting its synthetic utility, mechanistic insights, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of Methyl 3-chloro-4-(3-chloropropanoyl)benzoate in the development of novel kinase inhibitors. The compound's unique structural features, including its chloro-substituted aromatic ring and ester functionality, make it a versatile building block for the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. Researchers utilized this compound to develop a series of derivatives with enhanced selectivity and potency against specific kinase isoforms.

In addition to its applications in oncology, recent investigations have explored the anti-inflammatory properties of derivatives synthesized from Methyl 3-chloro-4-(3-chloropropanoyl)benzoate. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that structural modifications of this compound led to the discovery of potent inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The researchers employed molecular docking studies to elucidate the binding interactions between the derivatives and the COX-2 active site, providing valuable insights for further optimization.

The synthetic accessibility of Methyl 3-chloro-4-(3-chloropropanoyl)benzoate has also been a focus of recent research. A 2024 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route for this compound, emphasizing green chemistry principles. The optimized procedure achieved high yields (>85%) and minimized the use of hazardous reagents, making it suitable for large-scale production in pharmaceutical manufacturing.

Emerging studies have further investigated the compound's potential in targeted drug delivery systems. For instance, a 2023 publication in ACS Biomaterials Science & Engineering described the incorporation of Methyl 3-chloro-4-(3-chloropropanoyl)benzoate into polymer-based nanoparticles designed for controlled release of anticancer agents. The compound's chemical reactivity allowed for facile conjugation with polymeric carriers, enabling precise tuning of drug release kinetics.

In conclusion, Methyl 3-chloro-4-(3-chloropropanoyl)benzoate (CAS: 1803871-27-3) continues to be a valuable scaffold in medicinal chemistry, with diverse applications ranging from kinase inhibitor development to anti-inflammatory drug design. Recent advances in synthetic methodologies and mechanistic studies have further expanded its utility, positioning it as a promising candidate for future therapeutic innovations. Ongoing research is expected to explore additional biological targets and optimize the pharmacokinetic properties of its derivatives.